![molecular formula C8H14ClNO B6184639 3-azabicyclo[3.3.1]nonan-7-one hydrochloride CAS No. 2624134-48-9](/img/no-structure.png)
3-azabicyclo[3.3.1]nonan-7-one hydrochloride
Description
3-azabicyclo[3.3.1]nonan-7-one hydrochloride is a chemical compound with the molecular weight of 177.63 . It is a solid substance at room temperature .
Synthesis Analysis
Synthetically attractive 3-azabicyclo[3.3.1]nonane derivatives can be readily synthesized directly from aromatic ketones, paraformaldehyde, and dimethylamine via a novel one-pot tandem Mannich annulation . This is the first example of aromatic ketones used as a practical precursor to obtain 3-azabicyclo[3.3.1]nonane in good yields (up to 83%) .Molecular Structure Analysis
The IUPAC name for this compound is 3-oxa-9-azabicyclo[3.3.1]nonan-7-one hydrochloride . The InChI code is 1S/C7H11NO2.ClH/c9-7-1-5-3-10-4-6(2-7)8-5;/h5-6,8H,1-4H2;1H .Chemical Reactions Analysis
The reductive amination of the title compounds in the presence of sodium triacetoxyhydridoborate led to the formation of 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines which were converted into the corresponding dihydrochlorides by treatment with dry hydrogen chloride .Physical And Chemical Properties Analysis
3-azabicyclo[3.3.1]nonan-7-one hydrochloride is a solid substance at room temperature .Safety and Hazards
Future Directions
The structural motif of an indole-fused azabicyclo[3.3.1]nonane is common in many biologically significant indole-based natural products . Because of its structural complexity, this N-bridged scaffold has become an enticing target for organic chemists . Many efficient strategies have been developed to access this ring system synthetically, but a radical approach remains unexplored . Therefore, future research could focus on exploring radical-based strategies to construct an indole-fused azabicyclo[3.3.1]nonane structural framework .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azabicyclo[3.3.1]nonan-7-one hydrochloride involves the cyclization of a precursor compound followed by hydrochloric acid salt formation.", "Starting Materials": [ "2-pyrrolidone", "1,5-cyclooctadiene", "p-toluenesulfonic acid monohydrate", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "The first step involves the reaction of 2-pyrrolidone with 1,5-cyclooctadiene in the presence of p-toluenesulfonic acid monohydrate as a catalyst to form the precursor compound.", "The precursor compound is then cyclized by treatment with sodium hydroxide to form 3-azabicyclo[3.3.1]nonan-7-one.", "Finally, the hydrochloride salt of 3-azabicyclo[3.3.1]nonan-7-one is formed by treatment with hydrochloric acid." ] } | |
CAS RN |
2624134-48-9 |
Product Name |
3-azabicyclo[3.3.1]nonan-7-one hydrochloride |
Molecular Formula |
C8H14ClNO |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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